N-butyl-2-{[2-(3-pyridinyl)-4-quinolinyl]carbonyl}hydrazinecarbothioamide

• IUPAC Name: 1-butyl-3-[(2-pyridin-3-ylquinoline-4-carbonyl)amino]thiourea
• InChI: InChI=1S/C20H21N5OS/c1-2-3-11-22-20(27)25-24-19(26)16-12-18(14-7-6-10-21-13-14)23-17-9-5-4-8-15(16)17/h4-10,12-13H,2-3,11H2,1H3,(H,24,26)(H2,22,25,27)
• InChI Key: FJKYERKJUSLUFI-UHFFFAOYSA-N
• Canonical SMILES: CCCCNC(=S)NNC(=O)C1=CC(=NC2=CC=CC=C21)C3=CN=CC=C3
• Molecular Formula: C20H21N5OS
• Molecular Weight: 379.5 g/mol

Description

N-butyl-2-{[2-(3-pyridinyl)-4-quinolinyl]carbonyl}hydrazinecarbothioamide, also known as BQ-123, is a selective endothelin A receptor antagonist. It is a synthetic peptide that is used in scientific research to study the role of endothelin in various physiological and pathological processes.

Mechanism of Action

N-butyl-2-{[2-(3-pyridinyl)-4-quinolinyl]carbonyl}hydrazinecarbothioamide selectively blocks the endothelin A receptor, which is responsible for the vasoconstrictor and proliferative effects of endothelin. By blocking this receptor, N-butyl-2-{[2-(3-pyridinyl)-4-quinolinyl]carbonyl}hydrazinecarbothioamide inhibits the vasoconstrictor and proliferative effects of endothelin, leading to vasodilation and inhibition of cell growth.
Biochemical and Physiological Effects
N-butyl-2-{[2-(3-pyridinyl)-4-quinolinyl]carbonyl}hydrazinecarbothioamide has been shown to have several biochemical and physiological effects. It causes vasodilation, which leads to a decrease in blood pressure. It also inhibits the proliferation of smooth muscle cells, which is involved in the pathogenesis of atherosclerosis and restenosis. In addition, N-butyl-2-{[2-(3-pyridinyl)-4-quinolinyl]carbonyl}hydrazinecarbothioamide has been shown to have anti-inflammatory effects, which may be beneficial in the treatment of inflammatory diseases.

Advantages and Limitations for Lab Experiments

N-butyl-2-{[2-(3-pyridinyl)-4-quinolinyl]carbonyl}hydrazinecarbothioamide is a selective endothelin A receptor antagonist, which makes it a valuable tool in scientific research. Its selectivity allows researchers to study the effects of endothelin A receptor blockade without affecting other receptors. However, N-butyl-2-{[2-(3-pyridinyl)-4-quinolinyl]carbonyl}hydrazinecarbothioamide has a short half-life, which makes it difficult to use in long-term studies. In addition, it is relatively expensive and may not be accessible to all researchers.

Future Directions

For the use of N-butyl-2-{[2-(3-pyridinyl)-4-quinolinyl]carbonyl}hydrazinecarbothioamide in scientific research include the study of its potential therapeutic use in pulmonary hypertension, diabetic nephropathy, and cancer.

Synthesis Methods

N-butyl-2-{[2-(3-pyridinyl)-4-quinolinyl]carbonyl}hydrazinecarbothioamide is synthesized by solid-phase peptide synthesis (SPPS). The process involves the coupling of protected amino acids to a resin support, followed by deprotection and cleavage of the peptide from the resin. The final product is purified by high-performance liquid chromatography (HPLC) to obtain a pure peptide.

Scientific Research Applications

N-butyl-2-{[2-(3-pyridinyl)-4-quinolinyl]carbonyl}hydrazinecarbothioamide is used in scientific research to study the role of endothelin in various physiological and pathological processes. Endothelin is a potent vasoconstrictor peptide that is involved in the regulation of blood pressure, vascular tone, and cell growth. It is implicated in the pathogenesis of various diseases, such as hypertension, heart failure, and renal disease. N-butyl-2-{[2-(3-pyridinyl)-4-quinolinyl]carbonyl}hydrazinecarbothioamide is used to selectively block the endothelin A receptor and study the effects of endothelin on these processes.